1-{4-[(4-Methylphenyl)amino]-4-oxobutanoyl}piperidine-4-carboxylic acid

• Molecular Formula: C17H22N2O4
• Molecular Weight: 318.4 g/mol
• IUPAC Name: 1-[4-(4-methylanilino)-4-oxobutanoyl]piperidine-4-carboxylic acid
• InChI: InChI=1S/C17H22N2O4/c1-12-2-4-14(5-3-12)18-15(20)6-7-16(21)19-10-8-13(9-11-19)17(22)23/h2-5,13H,6-11H2,1H3,(H,18,20)(H,22,23)
• InChI Key: ODALEVXJOQGMRL-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)NC(=O)CCC(=O)N2CCC(CC2)C(=O)O

Description

1-{4-[(4-Methylphenyl)amino]-4-oxobutanoyl}piperidine-4-carboxylic acid, commonly known as MPAC, is a chemical compound that has gained significant attention in the field of scientific research. MPAC is a piperidine-based compound that has been synthesized through various methods, and its potential applications in scientific research have been explored extensively.

Mechanism of Action

The mechanism of action of MPAC is not fully understood, but it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as dopamine, serotonin, and noradrenaline. MPAC has also been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine, a neurotransmitter that plays a role in memory and learning.
Biochemical and Physiological Effects:
MPAC has been shown to exhibit a range of biochemical and physiological effects. It has been reported to increase the levels of neurotransmitters such as dopamine, serotonin, and noradrenaline in the brain, which may contribute to its anticonvulsant, antidepressant, and anxiolytic properties. MPAC has also been shown to inhibit the activity of acetylcholinesterase, which may contribute to its potential applications in the treatment of Alzheimer's disease and other neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MPAC in lab experiments is its potential to modulate the activity of neurotransmitters and inhibit the activity of acetylcholinesterase. This makes it a valuable tool for studying the role of these molecules in various physiological and pathological processes. However, one of the limitations of using MPAC is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of MPAC. One potential direction is the development of more efficient and cost-effective methods for synthesizing MPAC. Another direction is the exploration of its potential applications in the treatment of cancer and other diseases. Additionally, further studies are needed to fully understand the mechanism of action of MPAC and its potential applications in the study of protein-protein interactions.

Synthesis Methods

The synthesis of MPAC involves several steps, including the reaction of 4-methylphenylhydrazine with ethyl acetoacetate, followed by the reaction of the resulting compound with piperidine-4-carboxylic acid. The product obtained is then purified through recrystallization. Other methods of synthesizing MPAC have also been reported, including the reaction of piperidine-4-carboxylic acid with 4-methylphenyl isocyanate.

Scientific Research Applications

MPAC has been extensively studied for its potential applications in scientific research. It has been reported to exhibit anticonvulsant, antidepressant, and anxiolytic properties. MPAC has also been shown to have potential applications in the treatment of Alzheimer's disease, Parkinson's disease, and other neurological disorders. Additionally, MPAC has been studied for its potential use as a chemical probe in the study of protein-protein interactions and as a potential drug candidate for the treatment of cancer.